![molecular formula C19H18N4O4 B2762501 3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034261-52-2](/img/structure/B2762501.png)
3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
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Description
3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.377. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Studies
Compounds structurally related to 3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione have been synthesized and evaluated for their antimicrobial properties. The synthesized compounds displayed promising antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Vidule, 2011).
Amnesia-Reversal Activity
Research has shown that cyclic imides, which are structurally related to the compound , can reverse electroconvulsive shock (ECS) induced amnesia in animal models. This suggests potential applications in the treatment of memory disorders (Butler et al., 1987).
Hypotensive Agents
Certain derivatives of quinazoline dione, which share a similar core structure with the mentioned compound, have shown significant activity in relaxing blood vessels and reducing blood pressure, indicating their potential as hypotensive agents (Eguchi et al., 1991).
Synthesis of Nitrogen-Containing Heterocyclic Structures
The compound and its derivatives are useful in synthesizing various nitrogen-containing heterocyclic structures, such as quinazolines and benzodiazepines. These structures have wide-ranging importance in medicinal chemistry due to their potential bioactive properties (Bogdanov & Mironov, 2016).
Antihypertensive Activity
Piperidine derivatives with a quinazoline ring system, related to the compound , have been tested for antihypertensive activity. Some of these compounds produced strong hypotension in animal models, suggesting their use in managing high blood pressure (Takai et al., 1986).
Antitumor and Cytotoxic Activities
Novel quinazolinone derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines. These studies indicate the potential of such compounds in developing new anticancer agents (Poorirani et al., 2018).
Properties
IUPAC Name |
3-[1-(6-oxo-1H-pyridine-3-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4/c24-16-6-5-12(11-20-16)17(25)22-9-7-13(8-10-22)23-18(26)14-3-1-2-4-15(14)21-19(23)27/h1-6,11,13H,7-10H2,(H,20,24)(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCILJLHJJGKRFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)C4=CNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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